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Compound of Interest

Compound Name: OSM-S-106

Cat. No.: B12374060

For laboratory professionals engaged in drug development and scientific research, the proper
handling and disposal of novel chemical compounds are paramount to ensuring a safe working
environment and regulatory compliance. This guide provides essential safety and logistical
information for the proper disposal of OSM-S-106, a PfASnRS inhibitor.

Chemical Identification and Hazard Summary

OSM-S-106 is identified as an aminothieno pyrimidine benzene sulfonamide.[1] Its CAS
number is 2650846-59-4.[2][3] While specific hazard information is not readily available, it is
prudent to treat OSM-S-106 as a potentially hazardous substance. As a precaution, it should
be considered harmful if swallowed, inhaled, or comes into contact with skin.
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Identifier Information

Chemical Name OSM-S-106

Synonyms TCMDC-135294

CAS Number 2650846-59-4

Chemical Class Aminothieno pyrimidine benzene sulfonamide

Inhibitor of Plasmodium falciparum asparagine

Known Activit
Y tRNA synthetase (PfAsnRS)[1][2]

Harmful if swallowed, inhaled, or in contact with

Assumed Hazards ]
skin

Experimental Protocols: Spill and Decontamination Procedures

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

environmental contamination.
Small Spills:

» Restrict Access: Immediately alert personnel in the vicinity and restrict access to the spill

area.

e Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles, and a lab coat.

e Containment: Use an inert absorbent material, such as vermiculite or sand, to contain the
spill.

o Collection: Carefully collect the absorbed material and place it into a designated, sealable
waste container.

» Decontamination: Clean the spill area thoroughly with soap and water.

e Waste Disposal: Label the waste container as "Hazardous Waste: OSM-S-106" and dispose
of it according to your institution's hazardous waste management guidelines.
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Large Spills:
Evacuate: Evacuate the immediate area.

Alert Authorities: Notify your institution's Environmental Health and Safety (EH&S)
department and, if necessary, emergency services.

Ventilation: If it is safe to do so, increase ventilation in the area.

Professional Cleanup: Do not attempt to clean up a large spill without proper training and
equipment. Await the arrival of trained emergency responders.

Proper Disposal Procedures

The disposal of OSM-S-106 must adhere to all local, state, and federal regulations for
hazardous waste.

Waste Identification: All waste containing OSM-S-106, including neat compound,
contaminated labware (e.g., pipette tips, tubes), and spill cleanup materials, must be
classified as hazardous waste.

Segregation: Do not mix OSM-S-106 waste with other waste streams unless compatibility
has been confirmed.

Container Selection: Use a chemically resistant and sealable container for waste collection.
High-density polyethylene (HDPE) or glass containers are generally suitable.

Labeling: Clearly label the waste container with "Hazardous Waste: OSM-S-106" and any
other information required by your institution's waste management program.

Storage: Store the sealed waste container in a designated and secure satellite accumulation
area within the laboratory.

Pickup and Disposal: Arrange for the collection and disposal of the hazardous waste through
your institution's EH&S department or a licensed hazardous waste disposal contractor.

Logical Workflow for OSM-S-106 Disposal
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Caption: Workflow for the safe disposal of OSM-S-106 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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